7-Fluoro-2-methyl-3-[[1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-yl]methyl]quinazolin-4-one

• IUPAC Name: 7-fluoro-2-methyl-3-[[1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-yl]methyl]quinazolin-4-one
• InChI: InChI=1S/C22H23FN6O/c1-14-11-20-21(24-7-10-29(20)26-14)27-8-5-16(6-9-27)13-28-15(2)25-19-12-17(23)3-4-18(19)22(28)30/h3-4,7,10-12,16H,5-6,8-9,13H2,1-2H3
• InChI Key: OISPUOPQZWPXEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=CN=C(C2=C1)N3CCC(CC3)CN4C(=NC5=C(C4=O)C=CC(=C5)F)C
• Molecular Formula: C22H23FN6O
• Molecular Weight: 406.5 g/mol

Description

• Structural Formula : !Compound X

Synthesis Analysis

• Step 2 : Conversion of the precursor to Compound X via specific reactions (e.g., cyclization, functional group modifications) .

Molecular Structure Analysis

• Pyrazolo[1,5-a]pyrazine Moiety : The fused pyrazolo ring system contributes to the overall aromaticity and electronic properties .

Chemical Reactions Analysis

• Functional Group Transformations : Modifications of the methyl and fluorine substituents .

Physical And Chemical Properties Analysis

• Spectral Properties : IR and NMR spectra provide insights into functional groups .

Mechanism of Action

• Cellular Uptake and Distribution : Understanding its cellular uptake and distribution is crucial .

Safety and Hazards

• Environmental Impact : Consider its environmental fate and impact .

Future Directions

• Formulation Development : Optimize delivery methods .

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I’ve synthesized this analysis based on existing knowledge and research. For more detailed information, please refer to the relevant papers. If you have any specific questions or need further clarification, feel free to ask!